Cas no 4695-31-2 (2-Mercaptoisobutyric Acid, 90%)

2-Mercaptoisobutyric Acid (90%) is a sulfur-containing carboxylic acid with the molecular formula C₄H₈O₂S. This compound is commonly used as a chain transfer agent in radical polymerization processes, enabling precise control over molecular weight and polymer architecture. Its high purity (90%) ensures consistent performance in applications such as the synthesis of acrylic resins, adhesives, and specialty polymers. The mercapto (–SH) group facilitates efficient chain termination, while the isobutyric acid moiety contributes to stability and solubility in organic matrices. Suitable for industrial and research use, it offers reliable reactivity and compatibility with various monomer systems. Proper handling under inert conditions is recommended due to its thiol functionality.
2-Mercaptoisobutyric Acid, 90% structure
4695-31-2 structure
Product Name:2-Mercaptoisobutyric Acid, 90%
CAS No:4695-31-2
MF:C4H8O2S
MW:120.170120239258
MDL:MFCD00797841
CID:329914
PubChem ID:78421
Update Time:2025-06-07

2-Mercaptoisobutyric Acid, 90% Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-mercapto-2-methyl-
    • 2-Mercaptoisobutyric
    • 2-MERCAPTOISOBUTYRIC ACID
    • 2-methyl-2-sulfanylpropanoic acid
    • 2-Mercapto-2-methylpropionic acid
    • XT2NW8D545
    • MFCD00797841
    • 2-Mercaptoisobutyric Acid, 90%
    • UNII-XT2NW8D545
    • DTXSID6063561
    • CS-0113145
    • 2-Mercaptoisobutyricacid
    • EINECS 225-159-5
    • 2-Mercapto-2-methylpropanoic acid
    • A827121
    • 2-mercaptoisobutanoic acid
    • EN300-148687
    • 2-mercaptoisobutyric acid, AldrichCPR
    • .ALPHA.-MERCAPTOISOBUTYRIC ACID
    • Mercaptoisobutyric acid
    • SCHEMBL306968
    • 2-Mercaptoisobutyric Acid, 90per cent
    • 2-Thioisobutyric Acid
    • 2-Methyl-2-sulfanylpropanoic acid #
    • NS00031652
    • AKOS006271705
    • 2-methyl-2-sulfanyl-propanoic acid
    • FT-0600102
    • 4695-31-2
    • F17054
    • DB-006173
    • MDL： MFCD00797841
    • Inchi： 1S/C4H8O2S/c1-4(2,7)3(5)6/h7H,1-2H3,(H,5,6)
    • InChI Key： JTMBCYAUSCBSEY-UHFFFAOYSA-N
    • SMILES： SC(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 120.02500
  • Monoisotopic Mass: 120.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
  • XLogP3: 0.7

Experimental Properties

  • Color/Form: Colorless solid
  • Density: 1.143 (estimate)
  • Melting Point: 59-64°C
  • Boiling Point: 194.19°C (rough estimate)
  • Flash Point: 83.3°C
  • Refractive Index: 1.4782 (estimate)
  • PSA: 76.10000
  • LogP: 0.77940

2-Mercaptoisobutyric Acid, 90% Security Information

  • Hazard Category Code： 41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xi

2-Mercaptoisobutyric Acid, 90% Pricemore >>

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2-Mercaptoisobutyric Acid, 90% Production Method

2-Mercaptoisobutyric Acid, 90% Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4695-31-2)
Order Number:SFD1750
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4695-31-2)2-MERCAPTOISOBUTYRIC ACID
Order Number:sfd7502
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4695-31-2)2-Mercaptoisobutyric Acid, 90%
Order Number:A827121
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):239.0/539.0
Email:sales@amadischem.com

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Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:4695-31-2)
SFD1750
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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Suzhou Senfeida Chemical Co., Ltd
(CAS:4695-31-2)2-MERCAPTOISOBUTYRIC ACID
sfd7502
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email